Cas no 2244085-32-1 (Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl)-)

• Product Name: Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl)-
• CAS No: 2244085-32-1
• MF: C₈H₄F₆O
• MW: 230.107183456421
• CID: 5194328
• Update Time: 2025-10-30

Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl)-

• Inchi： 1S/C8H4F6O/c9-5-1-4(8(12,13)14)3(2-15)6(10)7(5)11/h1,15H,2H2
• InChI Key： PFDWTCZPHBDLET-UHFFFAOYSA-N
• SMILES： C1(CO)=C(C(F)(F)F)C=C(F)C(F)=C1F

Additional information on Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl)-

Benzenemethanol, 2,3,4-Trifluoro-6-(Trifluoromethyl): A Comprehensive Overview

Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl) is a highly specialized organic compound with the CAS registry number 2244085-32-1. This compound belongs to the class of fluorinated aromatic alcohols and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials science.

The molecular structure of Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl) is characterized by a benzene ring substituted with three fluorine atoms at positions 2, 3, and 4 and a trifluoromethyl group at position 6. The presence of multiple fluorine atoms imparts several desirable properties to the molecule, including increased stability, enhanced lipophilicity, and improved bioavailability when used in drug design.

Recent studies have highlighted the potential of this compound as a building block for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The fluorinated groups in the molecule are known to enhance the binding affinity of such compounds to their target proteins or enzymes.

In addition to its pharmaceutical applications, Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl) has shown promise in the field of agrochemicals. Its ability to resist photodegradation and environmental degradation makes it a candidate for use in herbicides and pesticides with improved efficacy and reduced environmental impact.

The synthesis of this compound involves a multi-step process that typically begins with the fluorination of benzene derivatives followed by selective substitution reactions to introduce the trifluoromethyl group and hydroxymethyl group at specific positions on the aromatic ring. Advanced techniques such as Suzuki-Miyaura coupling and Heck reactions are often employed to achieve high yields and selectivity in these transformations.

From an environmental standpoint, understanding the fate and transport of Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl) in natural systems is crucial for assessing its potential risks to ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments due to its stable fluorinated structure.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for this compound to make it more cost-effective for large-scale production. Additionally, there is growing interest in exploring its applications in nanotechnology and advanced materials where its unique electronic properties could be leveraged for developing next-generation materials.

In conclusion,Benzenemethanol, 2,3,4-trifluoro-6-(trifluoromethyl) stands out as a versatile compound with immense potential across multiple industries. Its chemical properties make it an attractive candidate for developing innovative solutions in drug discovery and agrochemicals while ongoing research continues to unlock new applications for this fascinating molecule.